Cas no 1304781-08-5 (Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate)

• Product Name: Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate
• CAS No: 1304781-08-5
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• CID: 4821291
• Update Time: 2025-09-27

Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate
• Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate

• Inchi： 1S/C14H16F3NO2/c1-13(2,3)20-12(19)18-7-6-9-8-10(14(15,16)17)4-5-11(9)18/h4-5,8H,6-7H2,1-3H3
• InChI Key： XNVLJWMWOYYUGU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)CCN2C(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate

Research Brief on Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate (CAS: 1304781-08-5) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate (CAS: 1304781-08-5) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This indoline derivative, characterized by its tert-butyl carboxylate and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

The compound's unique structural features, including the electron-withdrawing trifluoromethyl group, enhance its metabolic stability and binding affinity, making it a valuable scaffold in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in synthesizing potent kinase inhibitors, showing promising activity against cancer-related kinases. The tert-butyl group further contributes to improved solubility and pharmacokinetic properties, which are critical for oral bioavailability.

Recent advancements in synthetic methodologies have optimized the production of Tert-Butyl 5-(trifluoromethyl)indoline-1-carboxylate, with a focus on green chemistry principles. A team at MIT developed a catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%), as reported in Organic Letters (2024). This breakthrough addresses previous challenges in stereocontrol and scalability, facilitating its broader application in medicinal chemistry campaigns.

In pharmaceutical applications, this compound has shown potential in central nervous system (CNS) drug development. Research from Pfizer (2023) identified its derivatives as selective serotonin receptor modulators, with improved blood-brain barrier penetration compared to existing scaffolds. The trifluoromethyl group's lipophilicity and the tert-butyl moiety's steric effects were found to critically influence receptor binding kinetics and metabolic stability in preclinical models.

Ongoing clinical investigations are exploring its metabolites as biomarkers for drug efficacy, particularly in inflammation and oncology indications. A recent patent (WO2023124567) discloses novel crystalline forms of related indoline carboxylates with enhanced thermal stability, suggesting potential for formulation development. As research progresses, this compound continues to demonstrate its value as a multifunctional building block in modern drug discovery pipelines.